Cas no 61828-04-4 (1-Phenyl-tricosan)

1-Phenyl-tricosan structure
1-Phenyl-tricosan structure
Product Name:1-Phenyl-tricosan
CAS No:61828-04-4
MF:C29H52
MW:400.723189353943
CID:2026889
PubChem ID:14228592
Update Time:2025-04-21

1-Phenyl-tricosan Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-tricosan
    • 1-phenyl-tricosane
    • tricosyl-benzene
    • tricosylbenzene
    • Trikosylbenzol
    • 61828-04-4
    • DTXSID301316940
    • Inchi: 1S/C29H52/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-26-29-27-24-22-25-28-29/h22,24-25,27-28H,2-21,23,26H2,1H3
    • InChI Key: MGPABNIRLWRQFF-UHFFFAOYSA-N
    • SMILES: C(CCCCCCCCCCC1C=CC=CC=1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 400.406901659g/mol
  • Monoisotopic Mass: 400.406901659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 22
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.7
  • Topological Polar Surface Area: 0Ų
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